Formation of continuous and highly permeable ZIF-8 membranes on porous alumina and zinc oxide hollow fibers†
Chemical Communications Pub Date: 2016-10-17 DOI: 10.1039/C6CC06589A
Abstract
Herein, we report the in situ synthesis of ZIF-8 membranes on the external surface of asymmetric ZnO–Al2O3 composite hollow fibers. The prepared ZIF-8 hollow fiber membrane exhibits exceeding performance for hydrogen separation and high reproducibility for an easy scale-up.
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